![molecular formula C10H10ClN5O2 B3857777 4-amino-N'-[(4-chlorobenzyl)oxy]-1,2,5-oxadiazole-3-carboximidamide](/img/structure/B3857777.png)
4-amino-N'-[(4-chlorobenzyl)oxy]-1,2,5-oxadiazole-3-carboximidamide
Overview
Description
4-amino-N'-[(4-chlorobenzyl)oxy]-1,2,5-oxadiazole-3-carboximidamide is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry. It is a derivative of oxadiazole and has been found to exhibit a range of interesting biological activities. In
Mechanism of Action
The mechanism of action of 4-amino-N'-[(4-chlorobenzyl)oxy]-1,2,5-oxadiazole-3-carboximidamide is not well understood. However, it is believed that the compound exerts its biological effects by interacting with specific cellular targets, such as enzymes or receptors.
Biochemical and Physiological Effects:
The compound has been found to exhibit a range of interesting biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been found to exhibit cytotoxic effects against cancer cells. Additionally, the compound has been shown to possess anti-inflammatory activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-amino-N'-[(4-chlorobenzyl)oxy]-1,2,5-oxadiazole-3-carboximidamide in lab experiments is its broad range of biological activities. This makes it a versatile compound that can be used in a variety of different research applications. However, one of the limitations of using this compound is its potential toxicity. Careful handling and appropriate safety protocols must be followed to ensure the safety of researchers.
Future Directions
There are several future directions for research on 4-amino-N'-[(4-chlorobenzyl)oxy]-1,2,5-oxadiazole-3-carboximidamide. One possible direction is to further investigate the compound's mechanism of action. This could help to identify specific cellular targets that the compound interacts with, which could lead to the development of more targeted drugs. Another possible direction is to explore the potential use of the compound in combination with other drugs. This could help to enhance its therapeutic effects and reduce potential toxicity. Finally, more research is needed to determine the safety and efficacy of the compound in clinical trials, which could pave the way for its use in the treatment of various diseases.
Scientific Research Applications
The compound has been studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit antimicrobial, antifungal, and anticancer activities. It has also been studied for its potential use as an anti-inflammatory agent.
properties
IUPAC Name |
4-amino-N'-[(4-chlorophenyl)methoxy]-1,2,5-oxadiazole-3-carboximidamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClN5O2/c11-7-3-1-6(2-4-7)5-17-15-9(12)8-10(13)16-18-14-8/h1-4H,5H2,(H2,12,15)(H2,13,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPXWDQNTUWEZLX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CON=C(C2=NON=C2N)N)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1CO/N=C(\C2=NON=C2N)/N)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClN5O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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